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Compound of Interest

Compound Name: 1-Pentyne

Cat. No.: B049018

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling
of liquid 1-Pentyne (CAS No. 627-19-0), a highly flammable and reactive terminal alkyne.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

1-Pentyne is a colorless liquid that presents significant health and safety risks. It is classified
as a highly flammable liquid and vapor, a skin and eye irritant, and may be fatal if swallowed
and enters the airways due to aspiration hazard.[1][2][3][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[2][3]

H304: May be fatal if swallowed and enters airways.[1][2][3][4]

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][3]
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Physical and Chemical Properties

A summary of the key quantitative properties of 1-Pentyne is presented in the table below for

easy reference.

Property Value Source(s)
Molecular Formula C5H8 [5]1[6]

Molar Mass 68.12 g/mol [11[7]
Appearance Colorless liquid [51[71I8]

Boiling Point 40-40.9 °C [516][71[9][10][11]
Melting Point -106 to -105 °C [51617111]

Flash Point -20°Cto-34 °C 21151161171
Density 0.691 g/mL at 25 °C [5][71[9][10]
Vapor Pressure 467 hPa at 20 °C [5]

Water Solubility 1.05 g/L at 20-25 °C [5][6][9][10][11]

Autoignition Temperature

270 °C

[2]

NFPA 704 Rating

Health: 0, Fire: 3, Reactivity: 3

[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount when handling 1-Pentyne. The following

diagram outlines the decision-making process for PPE selection based on the nature of the

experimental work.
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Diagram 1: PPE Selection Workflow for 1-Pentyne Handling
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Caption: Diagram 1: PPE Selection Workflow for 1-Pentyne Handling.
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Experimental Protocols: Safe Handling Procedures

The following protocols are designed to minimize risk during the handling and use of liquid 1-
Pentyne.

4.1 General Handling and Storage

o Ventilation: Always handle 1-Pentyne in a well-ventilated area, preferably within a certified
chemical fume hood.[5][12]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3][5][12] No smoking is permitted in the handling area.[2][5][12]

» Electrostatic Discharge: Take precautionary measures against static discharge.[2][12][13]
Use only non-sparking tools and ensure all equipment is properly grounded.[2][12][14]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong acids, strong bases, and reducing agents.[2][5][9][12] Keep containers tightly
closed and stored upright to prevent leakage.[2][5][12] Recommended storage temperature
is between 2°C and 8°C.[6][9][11]

4.2 Spill and Leak Response

In the event of a 1-Pentyne spill, follow the procedures outlined in the workflow below.
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Diagram 2: 1-Pentyne Spill Response Workflow
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Caption: Diagram 2: 1-Pentyne Spill Response Workflow.
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Spill Cleanup Methodology:

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Do not let the
product enter drains.[5][13]

Absorption: Contain the spillage and then collect it with a non-combustible absorbent
material such as sand, earth, diatomaceous earth, or vermiculite.[5][15]

Collection: Use non-sparking tools to collect the absorbed material.[12][14][15]

Disposal: Place the collected material into a suitable, closed container for disposal according
to local and national regulations.[5][12][13] Offer surplus and non-recyclable solutions to a
licensed disposal company.[5]

First Aid Measures

Immediate medical attention is crucial in the event of exposure to 1-Pentyne.

Inhalation: If inhaled, move the person into fresh air.[5][12] If not breathing, give artificial
respiration.[5][12] Consult a physician.[5]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[S] Remove
contaminated clothing immediately.[2][12] Consult a physician if irritation persists.[5][12]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[2][5][12]
Remove contact lenses, if present and easy to do.[2][5][12] Continue rinsing.[2][5][12] Get
immediate medical advice/attention.[5][12]

Ingestion: If swallowed, do NOT induce vomiting.[4][5] Never give anything by mouth to an
unconscious person.[5] Rinse mouth with water and immediately call a poison center or
doctor/physician.[4][5] Aspiration may cause pulmonary edema and pneumonitis.[5]

Fire-Fighting Measures

Extinguishing Media: Use dry powder or dry sand to extinguish a fire.[5] Do NOT use a water
jet.[5] Water may be ineffective but can be used as a spray to cool unopened containers.[5]
[15]
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e Special Hazards: 1-Pentyne is highly flammable and its vapors can form explosive mixtures
with air.[13][14] Vapors are heavier than air and may travel to a source of ignition and flash
back.[16] Hazardous decomposition products formed under fire conditions include carbon
oxides.[5]

» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Disposal Considerations

Dispose of 1-Pentyne and its containers in accordance with all applicable local, state, and
federal regulations.[5][12] Do not mix with other waste.[5] Handle uncleaned containers as you
would the product itself.[5] It is recommended to use a licensed disposal company for surplus
and non-recyclable solutions.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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